1-Pyrrolidineacetamide, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-, monohydrochloride

• CAS No.: 85564-82-5
• Molecular Formula: C18H25ClN2O
• Molecular Weight: 320.9 g/mol
• IUPAC Name: N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-pyrrolidin-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C18H24N2O.ClH/c21-17(12-20-9-1-2-10-20)19-18-15-7-3-5-13(15)11-14-6-4-8-16(14)18;/h11H,1-10,12H2,(H,19,21);1H
• InChI Key: OVBSWRPYDTUPQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)NC2=C3CCCC3=CC4=C2CCC4.Cl

Description

1-Pyrrolidineacetamide, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-, monohydrochloride is a chemical compound with a complex structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Pyrrolidineacetamide, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-, monohydrochloride involves multiple stepsThe final step involves the formation of the monohydrochloride salt .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced techniques such as continuous flow reactors and automated synthesis systems .

Chemical Reactions Analysis

Types of Reactions

1-Pyrrolidineacetamide, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-, monohydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions may vary depending on the desired product and the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may yield reduced derivatives .

Scientific Research Applications

1-Pyrrolidineacetamide, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-, monohydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and its role in drug development.

Industry: Utilized in the production of various industrial products and materials

Mechanism of Action

The mechanism of action of 1-Pyrrolidineacetamide, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-, monohydrochloride involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific application and context. The compound may bind to receptors, enzymes, or other biomolecules, modulating their activity and leading to downstream effects .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 1-Pyrrolidineacetamide derivatives with different substituents.
• Other hexahydro-s-indacen-4-yl derivatives.
• Compounds with similar structural features and functional groups .

Uniqueness

1-Pyrrolidineacetamide, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-, monohydrochloride is unique due to its specific combination of structural features and functional groups.